Cas no 152406-44-5 (Conophyllidine)

Conophyllidine structure
Conophyllidine structure
Product Name:Conophyllidine
CAS No:152406-44-5
MF:C44H50N4O9
MW:778.8892121315
CID:2735717
Update Time:2024-03-02

Conophyllidine Chemical and Physical Properties

Names and Identifiers

    • Conophyllidine
    • Inchi: 1S/C44H50N4O9/c1-7-41-10-9-13-47-14-11-43(39(41)47)24-16-21-28(18-26(24)45-34(43)22(19-41)37(51)55-5)57-33-30(21)48-15-12-44-25-17-27(49)31(53-3)32(54-4)29(25)46-35(44)23(38(52)56-6)20-42(8-2,36(33)50)40(44)48/h9-10,16-18,30,33,36,39-40,45-46,49-50H,7-8,11-15,19-20H2,1-6H3
    • InChI Key: XVLKCTCGGIJHCK-UHFFFAOYSA-N
    • SMILES: CCC12C3C4(C(NC5C4=CC4=C(OC6C(O)C7(CC(=C8C9(C%10C=C(C(=C(C=%10N8)OC)OC)O)C7N(CC9)C64)C(OC)=O)CC)C=5)=C(C(OC)=O)C1)CCN3CC=C2

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 57
  • XLogP3: 4.158
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